Cas no 1798541-32-8 (6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one)

• Product Name: 6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one
• CAS No: 1798541-32-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5375917
• Update Time: 2025-05-22

6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one

• Inchi： 1S/C16H16N2O4/c1-11-5-13(7-16(20)21-11)22-14-9-18(10-14)15(19)6-12-3-2-4-17-8-12/h2-5,7-8,14H,6,9-10H2,1H3
• InChI Key： IAZPYKFPKQXQLG-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(CC3=CC=CN=C3)=O)C2)=C1

Additional information on 6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one

Exploring the Potential of 6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one: A Comprehensive Overview

The compound with CAS No. 1798541-32-8, commonly referred to as 6-methyl-4-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]oxypyran-2-one, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of oxypyran, a class of compounds known for their versatile chemical properties and biological activities. The presence of the azetidine ring and pyridine substituent introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers in medicinal chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of oxypyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The azetidine ring within this compound is known to enhance bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the pyridine moiety contributes to the molecule's electronic properties, which can be exploited in designing novel materials for electronic devices.

One of the most intriguing aspects of 6-methyl-4-[1-(2-pyridin-3-y l acetyl)azetidin - 3 - yl ] oxypyran - 2 - one is its ability to undergo various chemical transformations. Researchers have successfully synthesized this compound through a multi-step process involving nucleophilic substitution and cyclization reactions. The optimization of these synthetic pathways has significantly improved the yield and purity of the compound, paving the way for large-scale production.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to reduce inflammation in animal models, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, its antioxidant properties make it a candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

The integration of pyridine substituents into the molecular framework has also opened new avenues for exploring its photochemical properties. Recent research indicates that this compound exhibits strong fluorescence under UV light, which could be harnessed in developing sensors and imaging agents for biomedical applications.

From a materials science perspective, the unique electronic properties of 6-methyl - 4 - [1 - (2 - pyridin - 3 - yl acetyl ) azetidin - 3 - yl ] oxypyran - 2 - one make it an attractive candidate for use in organic electronics. Its ability to form stable charge transfer complexes with other organic semiconductors could lead to advancements in flexible electronics and organic light-emitting diodes (OLEDs).

In conclusion, 6-methyl - 4 - [1 - (2 - pyridin - 3 - yl acetyl ) azetidin - 3 - yl ] oxypyran - 2 - one represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity, combined with its versatile chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern science.